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Butixocort Butixocort
Brand Name: Vulcanchem
CAS No.: 120815-74-9
VCID: VC0038080
InChI: InChI=1S/C25H36O5S/c1-4-5-21(29)30-25(20(28)14-31)11-9-18-17-7-6-15-12-16(26)8-10-23(15,2)22(17)19(27)13-24(18,25)3/h12,17-19,22,27,31H,4-11,13-14H2,1-3H3/t17-,18-,19-,22+,23-,24-,25-/m0/s1
SMILES: CCCC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)C(=O)CS
Molecular Formula: C25H36O5S
Molecular Weight: 448.6 g/mol

Butixocort

CAS No.: 120815-74-9

Main Products

VCID: VC0038080

Molecular Formula: C25H36O5S

Molecular Weight: 448.6 g/mol

Butixocort - 120815-74-9

CAS No. 120815-74-9
Product Name Butixocort
Molecular Formula C25H36O5S
Molecular Weight 448.6 g/mol
IUPAC Name [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-10,13-dimethyl-3-oxo-17-(2-sulfanylacetyl)-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] butanoate
Standard InChI InChI=1S/C25H36O5S/c1-4-5-21(29)30-25(20(28)14-31)11-9-18-17-7-6-15-12-16(26)8-10-23(15,2)22(17)19(27)13-24(18,25)3/h12,17-19,22,27,31H,4-11,13-14H2,1-3H3/t17-,18-,19-,22+,23-,24-,25-/m0/s1
Standard InChIKey HOAKOHHSHOCDLI-TUFAYURCSA-N
Isomeric SMILES CCCC(=O)O[C@@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)C(=O)CS
SMILES CCCC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)C(=O)CS
Canonical SMILES CCCC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)C(=O)CS
PubChem Compound 189904
Last Modified Nov 11 2021
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